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Compound of Interest

Compound Name: 1-Phenylethyl propionate

Cat. No.: B091024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenylethyl propionate (CAS
120-45-6), an ester recognized for its distinct sensory properties and versatile applications.
This document collates critical data on its chemical and physical properties, synthesis,
analytical methods, applications, and safety protocols to support research and development

activities.

Chemical and Physical Properties

1-Phenylethyl propionate is a colorless to pale yellow liquid.[1] It is characterized by a sweet,
fruity, and floral aroma, often associated with gardenia and jasmine.[2][3] This compound is
sparingly soluble in water but demonstrates good solubility in organic solvents like ethanol and
ether.[2][4]

Table 1: Physicochemical Properties of 1-Phenylethyl Propionate
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Property Value Source(s)

Identifiers

CAS Number 120-45-6 [1][2][5]

IUPAC Name 1-phenylethyl propanoate [61[7]
a-Methylbenzyl propionate,

Synonyms yeneyi prop [LIE107)
Styrallyl propionate

Molecular Formula C11H1402 [1][2][5]

Molecular Weight 178.23 g/mol [51[71I8]
WCIQNYOXLZQQMU-

InChl Key Q QQ (1116171
UHFFFAOYSA-N

FEMA Number 2689 [11[5117]

EC Number 204-397-3 [8][9]

Physical Properties
Clear, colorless to pale yellow

Appearance o [11[5]1[8]
liquid

Odor Fruity, floral, sweet, green [21[7119]

Densit ~1.006 - 1.007 g/cm? at 20- S1EI[10]

ensi
Y 25°C
N ) 90-91°C at 5 mmHg; ~229-

Boiling Point [21[5][11]
230°C at 760 mmHg

Melting Point -60°C [8][10][11]

Flash Point 94.4 - 106°C [8][10][11]

Refractive Index (n20/D) 1.488 - 1.492 [5]

Water Solubility 0.04 g/L (40 mg/L) at 20°C [2][9]

Vapor Pressure

0.0693 mmHg at 25°C

[9]

Computed Properties
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XLogP3 2.5 [71[9]
Topological Polar Surface Area  26.3 A2 [2][7]
Rotatable Bond Count 4 [2]

Synthesis and Manufacturing

The primary industrial synthesis of 1-Phenylethyl propionate is achieved through the
esterification of 1-phenylethanol with propanoic acid.[1] This reaction is typically catalyzed by
an acid.

Experimental Protocol: Fischer Esterification (General Methodology)

While specific industrial protocols are proprietary, a general laboratory-scale synthesis based
on the Fischer esterification principle can be described as follows:

e Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, equimolar amounts of 1-phenylethanol and propanoic acid are added. A
suitable solvent that forms an azeotrope with water, such as toluene or hexane, is used as
the reaction medium.

» Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H2SOa) or p-
toluenesulfonic acid (PTSA), is carefully added to the reaction mixture.

e Reaction: The mixture is heated to reflux. The water produced during the esterification is
continuously removed azeotropically using the Dean-Stark trap to drive the equilibrium
towards the product side.

e Monitoring: The reaction progress is monitored by techniques like Gas Chromatography
(GC) or Thin Layer Chromatography (TLC) to determine the consumption of reactants.

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst
is neutralized by washing with a weak base solution (e.g., sodium bicarbonate solution). The
organic layer is then washed with brine to remove residual water-soluble impurities.
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 Purification: The crude product is dried over an anhydrous salt (e.g., Na2SOa or MgSOa).
The solvent is removed under reduced pressure. Final purification is typically achieved by
fractional distillation under vacuum to yield high-purity 1-Phenylethyl propionate.
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Caption: General workflow for the synthesis of 1-Phenylethyl propionate via Fischer
esterification.

Applications in Research and Industry

1-Phenylethyl propionate is a versatile compound with applications spanning multiple
industries, primarily due to its favorable aromatic properties.

o Fragrance and Cosmetics: It is a widely used ingredient in perfumes, personal care products,
and cosmetics.[2][5] Its sweet, floral scent is valuable in creating complex fragrances for
products like lotions and creams, where it can also serve as an emollient.[5]

e Food and Flavor: As a food additive (FEMA 2689), it imparts pleasant fruity and floral notes
to baked goods, beverages, and candies.[5][7] The Joint FAO/WHO Expert Committee on
Food Additives (JECFA) has evaluated it and expressed no safety concern at current intake
levels when used as a flavoring agent.[7]

o Pharmaceuticals: In the pharmaceutical industry, it can be used as a solvent or carrier for
active ingredients and serves as an intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[5]

e Organic Synthesis: In a research context, it is utilized as a building block and reagent in
organic synthesis to develop new compounds.[5]

Analytical Methodologies

The quality control and characterization of 1-Phenylethyl propionate rely on standard
analytical techniques to ensure purity and confirm identity.

Experimental Protocol: Purity Analysis by Gas Chromatography (GC)

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) is
typically used.

e Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or equivalent)
is suitable for separation.
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» Sample Preparation: A dilute solution of 1-Phenylethyl propionate is prepared in a volatile
organic solvent such as hexane or ethyl acetate.

e GC Conditions:

(¢]

Injector Temperature: 250°C

[¢]

Detector Temperature: 280°C

[¢]

Carrier Gas: Helium or Hydrogen at a constant flow rate.

[e]

Oven Temperature Program: An initial temperature of ~80°C, held for 1-2 minutes,
followed by a ramp of 10-15°C/min up to a final temperature of ~250°C, held for 5-10
minutes. (Note: This program should be optimized for the specific instrument and column).

o Data Analysis: The purity is determined by calculating the peak area percentage. The area of
the main 1-Phenylethyl propionate peak is divided by the total area of all peaks in the
chromatogram. Commercial grades typically have a purity of 98-100%.[5]

Spectroscopic Data: Structural elucidation and confirmation are performed using various
spectroscopic methods. Data for 1-Phenylethyl propionate is available in spectral databases.

e NMR Spectroscopy: *H NMR and 3C NMR spectra are used to confirm the molecular
structure.[12]

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, aiding in identification.[12]

« Infrared (IR) Spectroscopy: Used to identify functional groups, particularly the characteristic
ester carbonyl (C=0) stretch.[7]
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Caption: A typical analytical workflow for the quality control of 1-Phenylethyl propionate.

Safety, Handling, and Storage

Proper handling and storage are essential to ensure safety and maintain the integrity of 1-
Phenylethyl propionate.

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Source(s)
Hazard Statements H302 Harmful if swallowed. [6][13]
H315 Causes skin irritation. [6][13]

Causes serious eye
H319 o [6][13]

irritation.

May cause respiratory
H335 T [6][13]
irritation.

Avoid breathing
P261 dust/fume/gas/mist/iva  [6][13]

pors/spray.

Precautionary
Statements

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [6][13]

lenses, if present and

easy to do. Continue

rinsing.

e Handling: Use in a well-ventilated area.[14] Avoid contact with skin and eyes by wearing
appropriate personal protective equipment (PPE), including safety goggles and chemical-
resistant gloves.[13][14] Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated place.[2][10] Keep containers tightly closed
when not in use.[10] The compound is stable under normal storage temperatures and
pressures.[2][8]

e First Aid: In case of eye contact, rinse immediately with plenty of water.[14] For skin contact,
wash off with soap and water. If inhaled, move to fresh air. If ingested, rinse mouth and seek
medical attention.[14]

This guide is intended for informational purposes for a professional audience and should not
replace a formal safety assessment or a detailed Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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